Cas no 947723-95-7 (2-(1H-1,2,3-triazol-5-yl)acetic acid)

• Product Name: 2-(1H-1,2,3-triazol-5-yl)acetic acid
• CAS No: 947723-95-7
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD11226759
• CID: 4756579
• PubChem ID: 19980995
• Update Time: 2026-02-26

2-(1H-1,2,3-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Triazolyl acetic acid
• 2-(1H-1,2,3-triazol-4-yl)acetic acid
• 8OEV0V0Y64
• triazolylacetic acid
• 1H-1,2,3-Triazole-5-acetic acid
• 2-(2H-triazol-4-yl)acetic acid
• (1h-1,2,3-triazol-5-yl)acetic acid
• 2-(1H-1,2,3-triazol-5-yl)acetic acid
• Q27270820
• DA-40211
• 947723-95-7
• 2-(2H-1,2,3-triazol-4- yl)acetic acid
• GHQLZTGXGWVGSI-UHFFFAOYSA-N
• AKOS006283921
• UNII-8OEV0V0Y64
• SCHEMBL8773843
• EN300-248835
• 2-(1H-1,2,3-triazol-4-yl)aceticacid
• SCHEMBL952622
• DTXSID701020498
• E87646

• MDL： MFCD11226759
• Inchi： 1S/C4H5N3O2/c8-4(9)1-3-2-5-7-6-3/h2H,1H2,(H,8,9)(H,5,6,7)
• InChI Key： GHQLZTGXGWVGSI-UHFFFAOYSA-N
• SMILES： OC(CC1C=NNN=1)=O

Computed Properties

• Exact Mass: 127.038176g/mol
• Monoisotopic Mass: 127.038176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 127.1g/mol
• XLogP3: -0.9
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(1H-1,2,3-triazol-5-yl)acetic acid

2-(1H-1,2,3-Triazol-5-yl)acetic Acid (CAS No. 947723-95-7): A Versatile Building Block in Modern Chemistry

In the rapidly evolving field of organic chemistry, 2-(1H-1,2,3-triazol-5-yl)acetic acid (CAS No. 947723-95-7) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This heterocyclic carboxylic acid combines the reactivity of both 1,2,3-triazole and acetic acid moieties, making it a valuable intermediate in pharmaceutical development, material science, and bioconjugation chemistry.

The growing demand for triazole-containing compounds in drug discovery has placed 2-(1H-1,2,3-triazol-5-yl)acetic acid at the forefront of medicinal chemistry research. Recent studies highlight its importance in the synthesis of potential therapeutic agents targeting various diseases, aligning with current trends in personalized medicine and targeted drug delivery systems. The compound's ability to participate in click chemistry reactions makes it particularly valuable in the development of novel bioconjugates and pharmaceutical formulations.

From a structural perspective, 2-(1H-1,2,3-triazol-5-yl)acetic acid offers remarkable versatility. The triazole ring provides stability and hydrogen bonding capacity, while the acetic acid group enables easy functionalization through esterification or amidation reactions. This dual functionality explains why researchers frequently search for "triazole acetic acid derivatives" and "CAS 947723-95-7 applications" in scientific databases.

The synthesis of 2-(1H-1,2,3-triazol-5-yl)acetic acid typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a process that has gained tremendous popularity in recent years due to its efficiency and reliability. This synthetic approach aligns with the pharmaceutical industry's growing emphasis on "green chemistry principles" and "atom economy," addressing current concerns about sustainable chemical production.

In material science applications, 2-(1H-1,2,3-triazol-5-yl)acetic acid serves as a crucial building block for creating functional polymers and smart materials. Its incorporation into polymer backbones can impart unique properties such as thermal stability and selective binding capacity. These characteristics make it valuable for developing advanced materials for sensors, coatings, and biomedical devices - areas receiving significant attention in today's research landscape.

The analytical characterization of 2-(1H-1,2,3-triazol-5-yl)acetic acid typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, which are standard tools in modern chemical analysis. Researchers often search for "947723-95-7 characterization data" or "triazole acetic acid NMR spectrum" when working with this compound, highlighting the need for comprehensive analytical information in chemical research.

From a commercial perspective, the market for triazole derivatives like 2-(1H-1,2,3-triazol-5-yl)acetic acid has shown steady growth, driven by increasing demand from pharmaceutical and agrochemical industries. Suppliers and researchers alike search for terms like "buy 2-(1H-1,2,3-triazol-5-yl)acetic acid" and "CAS 947723-95-7 suppliers," reflecting the compound's commercial importance in specialty chemicals.

Recent advances in computational chemistry have enabled better prediction of 2-(1H-1,2,3-triazol-5-yl)acetic acid's properties and reactivity, addressing common search queries about "triazole acetic acid molecular modeling" and "947723-95-7 computational studies." These developments have significantly accelerated research involving this compound, particularly in virtual screening and drug design applications.

Quality control aspects of 2-(1H-1,2,3-triazol-5-yl)acetic acid production remain crucial, with purity specifications being a key concern for end-users. Analytical methods development for this compound responds to frequent searches about "947723-95-7 HPLC methods" and "triazole acetic acid purity standards," ensuring researchers can obtain material suitable for their specific applications.

Looking forward, 2-(1H-1,2,3-triazol-5-yl)acetic acid is poised to maintain its importance in chemical research and industrial applications. Its combination of structural features, synthetic accessibility, and versatile reactivity positions it as a compound that will continue to feature prominently in answers to search queries about "innovative chemical building blocks" and "emerging heterocyclic compounds" in the coming years.